Cas no 258281-03-7 (3H-Pyrazol-3-one,1,2-dihydro-4-(2-hydroxyethyl)-1,5-dimethyl-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-4-(2-hydroxyethyl)-1,5-dimethyl-
• CAS No: 258281-03-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 247029
• PubChem ID: 10558851
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-4-(2-hydroxyethyl)-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-4-(2-hydroxyethyl)-1,5-dimethyl-
• 4-(2-Hydroxyethyl)-1,5-dimethyl-1H-pyrazol-3(2H)-one
• 258281-03-7
• DTXSID601186774
• 1,2-Dihydro-4-(2-hydroxyethyl)-1,5-dimethyl-3H-pyrazol-3-one

• Inchi： 1S/C7H12N2O2/c1-5-6(3-4-10)7(11)8-9(5)2/h10H,3-4H2,1-2H3,(H,8,11)
• InChI Key： WGFOSJXJBLLTRI-UHFFFAOYSA-N
• SMILES： O=C1C(CCO)=C(C)N(C)N1

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57